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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d4

Cat. No.: B12387213

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 4-Hydroxyphenylacetic acid-d4, a deuterated analog of 4-
Hydroxyphenylacetic acid. While specific safety data for the deuterated form is not readily
available, the disposal procedures should be based on the known hazards of the non-
deuterated parent compound, a standard practice in chemical safety.

Hazard Profile and Safety Precautions

4-Hydroxyphenylacetic acid is classified as a hazardous substance.[1][2] It is known to cause
skin and serious eye irritation, and may cause respiratory irritation.[2][3][4][5] Therefore,
appropriate personal protective equipment (PPE) must be worn at all times when handling this
compound.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye/Face Protection Safety glasses with side-shields or goggles.
Hand Protection Protective gloves (e.g., nitrile rubber).

Skin and Body Protection Long-sleeved laboratory coat.

Use in a well-ventilated area. A respirator may
Respiratory Protection be necessary for large quantities or in case of

dust generation.

Step-by-Step Disposal Protocol

The disposal of 4-Hydroxyphenylacetic acid-d4 must adhere to federal, state, and local
environmental regulations.[6] Under no circumstances should this chemical be disposed of
down the drain or in regular trash.[7][8]

Experimental Protocol for Disposal:

» Waste Identification and Segregation:
o Treat all 4-Hydroxyphenylacetic acid-d4 waste as hazardous chemical waste.[8]
o Segregate solid waste from liquid waste.

o Do not mix this waste with other incompatible waste streams, such as strong oxidizers,
bases, acid anhydrides, and acid chlorides.[2][9]

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container.[10] The
container must be compatible with the chemical.

o The original container, if in good condition and properly labeled, can be used for disposal
of the unwanted reagent.[11]

o Ensure the container is kept tightly closed except when adding waste.[7]
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e Labeling:

o Label the waste container with the words "Hazardous Waste" and the full chemical name:
"4-Hydroxyphenylacetic acid-d4".

o Indicate the hazards associated with the chemical (e.g., "Irritant”).
o Record the accumulation start date on the label.
e Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o The storage area should be cool, dry, and well-ventilated.[2]
o Ensure secondary containment is in place to capture any potential leaks or spills.[10]
e Disposal Request:

o Once the container is full or ready for disposal, submit a waste collection request to your
institution's Environmental Health and Safety (EHS) office or a certified hazardous waste
disposal company.[8]

o Decontamination of Empty Containers:

o If the original container is to be disposed of as non-hazardous waste, it must be rendered
"empty" according to regulatory standards. This typically involves triple rinsing the
container with a suitable solvent.[8][11]

o The rinsate must be collected and disposed of as hazardous waste.[11]

o After thorough cleaning, deface or remove the original label before disposing of the
container.[8]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-Hydroxyphenylacetic acid-d4.
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Preparation & Identification
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Caption: Disposal workflow for 4-Hydroxyphenylacetic acid-d4.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of 4-Hydroxyphenylacetic acid-d4, minimizing risks to themselves and the
environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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